methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate
Overview
Description
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate (MMPOC) is an organic compound that is used in a variety of scientific research applications. It is a versatile compound with many potential uses due to its unique properties.
Scientific Research Applications
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate has been studied for its potential use in a variety of scientific research applications. It has been used in the synthesis of novel compounds, such as pyridines and pyridazinones, as well as in the synthesis of novel molecules for use in drug discovery. This compound has also been used in the synthesis of enantiomerically pure compounds, which are important in the development of new drugs. Additionally, this compound has been studied for its potential use in the synthesis of peptides and peptidomimetics, which are important in the development of new therapeutic agents.
Mechanism of Action
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate acts as a nucleophile in the reaction, attacking the electrophilic center of the ethyl chloroformate to form the desired product. The reaction is reversible, and the product can be further modified or degraded by other reaction pathways.
Biochemical and Physiological Effects
This compound has been studied for its potential use in the treatment of a variety of diseases. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as being effective in the treatment of neurological disorders and cardiovascular diseases. Additionally, this compound has been studied for its potential use in the treatment of diabetes and obesity.
Advantages and Limitations for Lab Experiments
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate is a relatively inexpensive compound that can be easily synthesized in the laboratory. Additionally, it is relatively stable and can be stored at room temperature for prolonged periods of time. However, due to its reactivity, this compound must be handled with caution and should not be used in the presence of strong oxidizing agents.
Future Directions
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate has potential applications in the development of novel therapeutic agents, such as peptides and peptidomimetics. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs for the treatment of a variety of diseases. Additionally, further research into the synthesis of enantiomerically pure compounds could lead to the development of more effective drugs. Finally, further research into the use of this compound in the synthesis of novel molecules could lead to the development of more effective drugs for the treatment of a variety of diseases.
Synthesis Methods
Methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate can be synthesized from 4-methyl-5-phenyl-1,2-oxazole and ethyl chloroformate by a nucleophilic acyl substitution reaction. This reaction is conducted in the presence of a base, such as sodium carbonate, to generate the desired product. The reaction is typically conducted at room temperature and is completed within 24 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate involves the condensation of 4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Add the dehydrating agent to a solution of 4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid in anhydrous dichloromethane.", "Stir the mixture at room temperature for 30 minutes.", "Slowly add methanol to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for 2 hours.", "Cool the reaction mixture to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol) to obtain pure methyl 4-methyl-5-phenyl-1,2-oxazole-3-carboxylate." ] } | |
CAS RN |
668971-11-7 |
Molecular Formula |
C12H11NO3 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
